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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B1582028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the classification, characteristics,

and applications of the synthetic dye C.I. Direct Yellow 8 (Colour Index Number 13920). It is

intended for researchers, scientists, and professionals in drug development who may

encounter this compound in their work, either as a textile dye, a biological stain, or a reference

compound. This document details the dye's chemical and physical properties, provides an

overview of its synthesis, outlines a general protocol for its application in dyeing, and discusses

its safety and handling. While primarily used in the textile and paper industries, its properties as

a direct dye also lend it to limited use in biological staining. There is currently no significant

evidence to suggest its direct application in drug development or its involvement in specific

signaling pathways.

Classification and Identification
C.I. Direct Yellow 8 is a synthetic dye belonging to the single azo and benzothiazole chemical

classes.[1] It is a water-soluble anionic dye, a characteristic that allows it to be applied directly

to cellulosic fibers such as cotton.
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Identifier Value

Colour Index Name C.I. Direct Yellow 8

Colour Index Number 13920

CAS Number 10130-29-7[1][2][3]

Synonyms
Direct Yellow 5G, Direct Brilliant Yellow 5G, Acid

Yellow 186, Coomassie Yellow 6G[1][2]

Chemical Class Single Azo, Benzothiazole[1]

Molecular Formula C₂₄H₁₉N₄NaO₅S₂[1][3]

Molecular Weight 530.55 g/mol [1][2][3]

Physicochemical Characteristics
C.I. Direct Yellow 8 is a yellow powder that is soluble in water.[1][2] Its solubility in water is a

key characteristic for its application as a direct dye.

Property Value/Description

Physical Appearance Yellow powder[2]

Solubility Soluble in water; slightly soluble in alcohol.[1]

Absorption Maximum (λmax)
Not definitively reported in the searched

literature.

Melting Point
Not definitively reported in the searched

literature.

Synthesis
The synthesis of C.I. Direct Yellow 8 is a two-step process involving the diazotization of an

aromatic amine followed by an azo coupling reaction.[1]

Step 1: Diazotization of 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid
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The synthesis starts with the diazotization of the aromatic amine, 2-(4-Aminophenyl)-6-

methylbenzo[d]thiazole-7-sulfonic acid. This reaction is typically carried out in an acidic medium

at low temperatures with the addition of sodium nitrite to form the corresponding diazonium

salt.

Step 2: Azo Coupling

The resulting diazonium salt is then coupled with 3-Oxo-N-phenylbutanamide

(acetoacetanilide).[1] This electrophilic aromatic substitution reaction forms the stable azo

compound, C.I. Direct Yellow 8.

Experimental Protocol: Synthesis (General Procedure)
I. Diazotization:

Dissolve 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid in a dilute solution of

hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a chilled aqueous solution of sodium nitrite dropwise while maintaining the

temperature below 5 °C and stirring continuously.

Continue stirring for 15-30 minutes after the addition is complete to ensure the full formation

of the diazonium salt.

II. Azo Coupling:

In a separate vessel, dissolve 3-Oxo-N-phenylbutanamide in an aqueous alkaline solution

(e.g., sodium hydroxide solution).

Cool this solution to 0-5 °C in an ice bath.

Slowly add the previously prepared cold diazonium salt solution to the alkaline solution of the

coupling agent with vigorous stirring.

Maintain the temperature below 10 °C and a slightly alkaline pH during the addition.
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A yellow precipitate of C.I. Direct Yellow 8 will form.

Continue stirring for a period to ensure the completion of the coupling reaction.

The dye can then be isolated by filtration, washed with water, and dried.

Step 1: Diazotization

Step 2: Azo Coupling Work-up

2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid Amine SolutionDissolve

HCl, H₂O NaNO₂, H₂O

Diazonium Salt Solution

C.I. Direct Yellow 8 (Precipitate)

Couple at 0-10°C

Add NaNO₂ at 0-5°C

3-Oxo-N-phenylbutanamide

Coupling Component Solution
Dissolve

NaOH, H₂O Filtration Washing Drying Final Product
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Diagram 1: General synthesis workflow for C.I. Direct Yellow 8.

Applications
The primary application of C.I. Direct Yellow 8 is in the dyeing of cellulosic fibers such as cotton

and viscose.[1] It can also be used for dyeing wool, silk, and paper.[1] Additionally, it finds use

as a biological stain in laboratory settings.

Experimental Protocol: Dyeing of Cotton (General
Procedure)
This protocol provides a general method for dyeing cotton fabric with C.I. Direct Yellow 8. The

exact concentrations and conditions may need to be optimized based on the desired shade
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and the specific equipment used.

Preparation of the Dyebath:

Calculate the required amount of C.I. Direct Yellow 8 based on the weight of the fabric

(e.g., 1% on weight of fabric).

Make a paste of the dye with a small amount of cold water.

Add boiling water to the paste to dissolve the dye completely.

Add a wetting agent and a sequestering agent to the dyebath.

Add a calculated amount of an electrolyte, such as sodium chloride or sodium sulfate

(e.g., 10-20 g/L), to aid in the exhaustion of the dye.

Adjust the liquor ratio (the ratio of the volume of the dyebath to the weight of the fabric) as

required (e.g., 20:1).

Dyeing Process:

Introduce the wetted cotton fabric into the dyebath at a low temperature (e.g., 40 °C).

Gradually raise the temperature of the dyebath to near boiling (e.g., 95 °C) over a period

of 30-45 minutes.

Maintain this temperature for 45-60 minutes, ensuring the fabric is agitated for even

dyeing.

Allow the dyebath to cool down gradually.

After-treatment:

Remove the dyed fabric from the dyebath and rinse it thoroughly with cold water to

remove any unfixed dye.

A soaping treatment can be performed by washing the fabric in a hot solution of a non-

ionic detergent to improve fastness properties.
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Rinse the fabric again and dry.

Start Prepare Dyebath
(Dye, Water, Electrolyte)

Dyeing Process
(Introduce Fabric, Ramp Temperature) Hold at Dyeing Temperature Cool Down Rinse with Cold Water

Soaping Treatment (Optional)

Final RinseWithout Soaping Dry Fabric End

Click to download full resolution via product page

Diagram 2: General workflow for dyeing cotton with C.I. Direct Yellow 8.

Safety and Toxicology
A comprehensive safety data sheet (SDS) for C.I. Direct Yellow 8 (under the synonym Direct

Pure Yellow 5G) indicates that the substance should be handled with care.[4] Standard

laboratory safety precautions, including the use of personal protective equipment (gloves,

safety glasses), are recommended.[4] Avoid creating dust and ensure adequate ventilation

during handling.[4] In case of contact with eyes or skin, rinse immediately with plenty of water.

[4]

Toxicological Data Value

Acute Oral Toxicity (LD50)
Not definitively reported in the searched

literature.

Skin Irritation
May cause irritation upon prolonged or repeated

contact.

Eye Irritation May cause irritation.

Carcinogenicity

Not classified as a carcinogen by major

regulatory agencies based on the available

search results.

Relevance in Drug Development and Signaling
Pathways
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Based on a thorough review of the available scientific literature, there is no significant evidence

to suggest that C.I. Direct Yellow 8 is currently used in drug development or has known specific

interactions with biological signaling pathways. Its primary applications remain in the industrial

dyeing and laboratory staining sectors. The structural motifs present in the molecule

(benzothiazole and azo linkage) are found in various biologically active compounds, but this

specific dye has not been identified as a lead compound in pharmaceutical research.

Conclusion
C.I. Direct Yellow 8 is a well-established direct dye with a primary role in the coloration of

cellulosic materials. Its chemical properties, particularly its water solubility and anionic nature,

dictate its application and performance. While it serves a purpose as a biological stain, its utility

in the fields of drug development and the study of signaling pathways appears to be negligible

based on current knowledge. This guide provides a foundational understanding of this

compound for scientific and research professionals. Further research would be beneficial to

establish a more complete profile of its physicochemical and toxicological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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